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Compound of Interest

Compound Name: 3-Bromo-1-indanone

Cat. No.: B152551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling

precautions for 3-Bromo-1-indanone (CAS No: 40774-41-2), a key intermediate in various

synthetic applications. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing potential risks associated with the handling of this compound.

Core Safety and Hazard Information
3-Bromo-1-indanone is classified as a hazardous substance, and appropriate caution should

be exercised during its handling, storage, and disposal. The primary hazards associated with

this chemical include skin irritation, serious eye irritation, and potential respiratory irritation.[1]

[2] It is also harmful if swallowed or in contact with skin.[3]
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Category Code Statement

Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation.[2]

H319
Causes serious eye irritation.

[2]

H332 Harmful if inhaled.

H335
May cause respiratory

irritation.[1][4]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 3-Bromo-1-indanone is

essential for its safe handling and for designing experimental protocols.
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Property Value

Molecular Formula C₉H₇BrO[3][5]

Molecular Weight 211.06 g/mol [5][6]

CAS Number 40774-41-2[3][5]

Appearance Solid

Melting Point 54.5-55 °C[6]

Boiling Point 271.3 °C at 760 mmHg[3][6]

Density 1.631 g/cm³[3]

Flash Point 97.2 °C[3]

Storage Temperature 2-8 °C, under an inert atmosphere.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed protocols for handling, storage, and in case of accidental exposure are critical for

mitigating risks.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, 3-Bromo-1-indanone should be handled in a well-ventilated area,

preferably within a chemical fume hood.[3] The following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves.[3]

Body Protection: A laboratory coat and appropriate protective clothing to prevent skin

exposure.[3][4]
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Personal Protective Equipment (PPE) for Handling 3-Bromo-1-indanone

Start: Prepare to handle
3-Bromo-1-indanone

Work in a Chemical Fume Hood

Wear Chemical Safety Goggles
 or Face Shield

Wear Chemical-Resistant Gloves

Wear a Laboratory Coat

Proceed with Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

First-Aid Measures
In the event of accidental exposure, the following first-aid measures should be immediately

implemented:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[1][3]
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Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes while removing contaminated clothing.[1][3] If skin irritation occurs,

seek medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3][7]

Accidental Release Measures
In the case of a spill, the area should be evacuated. The spilled material should be mixed with

an inert absorbent material, such as sand, and collected into a tightly closed container for

disposal.[3] It is important to prevent the material from entering drains or water courses.[3]
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3-Bromo-1-indanone Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill with
Inert Absorbent Material (e.g., Sand)

Carefully Collect Absorbed Material
into a Sealed Container

Decontaminate the Spill Area

Dispose of Waste in Accordance
with Local Regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Logical Workflow for Handling a Spill.
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Stability and Reactivity
3-Bromo-1-indanone is stable under recommended storage conditions.[2] However, it is

important to avoid heat, flames, and sparks.[3] This compound is incompatible with strong

oxidizing agents, strong reducing agents, strong bases, and strong acids.[4] Hazardous

combustion products include carbon monoxide and hydrogen bromide.[3]

Toxicological and Ecological Information
Detailed toxicological studies for 3-Bromo-1-indanone are not readily available in the reviewed

literature.[2][3] Similarly, comprehensive ecological information is limited. It is advised to

prevent the release of this chemical into the environment.[3][4]

Disposal Considerations
Disposal of 3-Bromo-1-indanone and its containers must be conducted in accordance with

local, regional, and national hazardous waste regulations.[3][4] Chemical waste generators

must determine whether a discarded chemical is classified as a hazardous waste.[4]

This guide is intended to provide essential safety information for trained professionals. It is not

a substitute for a comprehensive risk assessment that should be conducted prior to any new or

modified experimental procedure involving 3-Bromo-1-indanone. Always refer to the most

current Safety Data Sheet (SDS) from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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